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Compound of Interest

Compound Name: Cyclohexyldimethoxymethylsilane

Cat. No.: B098902 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with

Cyclohexyldimethoxymethylsilane. Adherence to these protocols is critical for ensuring

personal safety and minimizing environmental impact.

Chemical Identification and Hazards:

Name: Cyclohexyldimethoxymethylsilane

CAS Number: 17865-32-6[1]

Primary Hazards: Causes skin irritation (Category 2) and is toxic to aquatic life with long-

lasting effects.[2][3] This substance hydrolyzes in the presence of moisture to form methanol,

which is flammable and toxic if inhaled, ingested, or in contact with skin.[3]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling Cyclohexyldimethoxymethylsilane. Proper selection and use of PPE are the first

line of defense against exposure.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and/or Face

Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[2] A

face shield should be worn

over goggles when there is a

significant risk of splashes.[4]

Hands Chemical-Resistant Gloves

Nitrile rubber gloves are a

suitable option.[5] Always

inspect gloves for integrity

before use.[2] Avoid skin

contamination when removing

gloves.

Body Protective Clothing

Wear fire/flame resistant and

impervious clothing.[2] A lab

coat or chemical-resistant

apron is the minimum

requirement. For larger

quantities or in case of spills, a

chemical splash suit is

recommended.

Respiratory Respirator

Use in a well-ventilated area. If

exposure limits are exceeded,

or if irritation is experienced, a

full-face respirator with an

appropriate filter for organic

gases and vapors (e.g., Type A

Brown) should be used.[5]

Feet Closed-Toe Shoes

Chemical-resistant boots are

required in areas with a high

risk of spills.[4]
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Operational and Disposal Plans
Handling Protocol:

Preparation: Ensure adequate ventilation, such as a chemical fume hood.[2] Remove all

sources of ignition and use non-sparking tools.[1]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above.

Dispensing: Carefully dispense the required amount, avoiding the formation of mists or

vapors.[2]

Post-Handling: Wash hands thoroughly after handling.[2] Clean any contaminated surfaces.

Storage: Store in a tightly closed, original container in a cool, dry, and well-ventilated place.

[1][3] Protect from moisture to prevent hydrolysis.[3]

Spill Management:

Evacuation: Evacuate non-essential personnel from the spill area.

Containment: For small spills, absorb with an inert material like diatomaceous earth.[3] For

larger spills, contain the liquid and pump it into a suitable container.[3]

Cleanup: Collect the absorbed material and place it in a sealed container for disposal.

Ventilation: Ensure the area is well-ventilated during and after cleanup.

Disposal Plan:

Chemical Waste: Dispose of Cyclohexyldimethoxymethylsilane and any contaminated

materials at a licensed chemical destruction facility or through controlled incineration with

flue gas scrubbing.[1][6]

Environmental Protection: Do not allow the chemical to enter drains, surface water, or sewer

systems.[1][6] Collect any spillage.[2][3]
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Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning.[1] Alternatively, they can be punctured to prevent reuse and disposed of in

a sanitary landfill.[1]

Experimental Workflow
The following diagram outlines the standard workflow for handling

Cyclohexyldimethoxymethylsilane in a laboratory setting.
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Caption: Workflow for Handling Cyclohexyldimethoxymethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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